2-Imino-1-(3-methoxy-propyl)-10-oxo-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid cyclohexylamide

• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-cyclohexyl-6-imino-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C22H27N5O3/c1-30-13-7-12-27-19(23)16(21(28)24-15-8-3-2-4-9-15)14-17-20(27)25-18-10-5-6-11-26(18)22(17)29/h5-6,10-11,14-15,23H,2-4,7-9,12-13H2,1H3,(H,24,28)
• InChI Key: VEQNNVQWCPXZSE-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C2=C(C=C(C1=N)C(=O)NC3CCCCC3)C(=O)N4C=CC=CC4=N2

Description

The compound 2-Imino-1-(3-methoxy-propyl)-10-oxo-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid cyclohexylamide features a polycyclic triaza-anthracene core with a 3-methoxypropyl substituent at position 1 and a cyclohexylamide group at position 3. The methoxypropyl moiety enhances solubility via ether oxygen polarity, while the cyclohexylamide introduces lipophilicity, balancing membrane permeability and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Imino-1-(3-methoxy-propyl)-10-oxo-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid cyclohexylamide typically involves multi-step organic reactions

Anthracene Core Formation: The anthracene core can be synthesized through a Friedel-Crafts acylation reaction, where an acyl chloride reacts with benzene in the presence of a Lewis acid catalyst like aluminum chloride.

Introduction of Functional Groups: The imino group can be introduced via a condensation reaction with an appropriate amine. The methoxy-propyl group is typically added through an etherification reaction, using a methoxy-propyl halide and a base such as sodium hydride.

Cyclohexylamide Formation: The carboxylic acid group is converted to its acid chloride form using reagents like thionyl chloride, followed by reaction with cyclohexylamine to form the cyclohexylamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Imino-1-(3-methoxy-propyl)-10-oxo-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid cyclohexylamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, potentially leading to the formation of quinone derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, which may reduce the imino group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the methoxy-propyl group, where the methoxy group can be replaced by other nucleophiles such as thiols or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C)

Substitution: Sodium hydride (NaH), thiols, amines

Major Products

Oxidation: Quinone derivatives

Reduction: Amino derivatives

Substitution: Thiol or amine substituted derivatives

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biological research, derivatives of this compound may exhibit interesting biological activities, such as antimicrobial or anticancer properties, making it a candidate for drug development studies.

Medicine

In medicinal chemistry, the compound’s potential pharmacological properties can be explored for the development of new therapeutic agents

Industry

In the industrial sector, this compound could be used in the development of new materials with specific properties, such as enhanced stability or reactivity, which could be beneficial in various applications, including coatings and polymers.

Mechanism of Action

The mechanism of action of 2-Imino-1-(3-methoxy-propyl)-10-oxo-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid cyclohexylamide involves its interaction with molecular targets such as enzymes or receptors. The imino group may form hydrogen bonds with active sites, while the anthracene core can participate in π-π interactions with aromatic residues. These interactions can modulate the activity of the target proteins, leading to the compound’s observed effects.

Comparison with Similar Compounds

Substituent Effects on Solubility and Lipophilicity

• 3-Methoxypropyl (Target Compound): The ether oxygen and alkyl chain enhance aqueous solubility compared to pyridinylmethyl () or tetrahydrofuran-derived () analogues .
• Cyclohexylamide vs. Carbonitrile/Methyl Ester: The cyclohexylamide in the target compound provides moderate lipophilicity, favoring membrane permeability over the polar carbonitrile () but less than the hydrolyzable methyl ester () .

Electronic and Steric Influences

• Pyridinylmethyl Substituents (): The aromatic pyridine ring introduces steric bulk and π-π stacking capability, which could enhance target affinity but reduce solubility .

Metabolic and Pharmacokinetic Considerations

• Methyl Ester (): Likely acts as a prodrug, with ester hydrolysis in vivo generating a carboxylic acid metabolite. This contrasts with the stable cyclohexylamide in the target compound .
• THF Substituent (): The tetrahydrofuran group may improve metabolic stability compared to alkyl chains, as cyclic ethers are less prone to oxidative degradation .

Research Implications and Gaps

• Structure-Activity Relationships (SAR): The diversity in position 1 substituents suggests ongoing optimization for solubility, target affinity, and metabolic stability. The target compound’s methoxypropyl group represents a strategic balance between these factors.
• Data Limitations: Spectroscopic or biological data (e.g., IC₅₀, logP) for the target compound are absent in the provided evidence, necessitating further experimental validation.

Biological Activity

The compound 2-Imino-1-(3-methoxy-propyl)-10-oxo-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid cyclohexylamide is a complex organic molecule with significant potential in biological applications. This article delves into its biological activity, including enzyme inhibition, receptor binding affinity, and potential therapeutic implications.

Molecular Formula

• C : 21
• H : 25
• N : 5
• O : 4

Key Features

The molecule features a triaza-anthracene core which is known for its diverse biological activity. The presence of the methoxy group and cyclohexylamide moiety enhances its solubility and potential interaction with biological targets.

Enzyme Inhibition

Research has demonstrated that this compound exhibits notable inhibitory activity against various enzymes. For instance:

Enzyme	Target Organism	IC50 (nM)	Source
TDP-4-dehydrorhamnose epimerase	Mycobacterium tuberculosis	1890	Molecular Library Screening Center Network
5-hydroxytryptamine receptor 1A	Human	42100	Scripps Research Institute

These data suggest that the compound may have applications in treating diseases caused by Mycobacterium tuberculosis and could potentially modulate serotonin pathways in humans.

Receptor Binding Affinity

The binding affinity of this compound to the 5-hydroxytryptamine receptor 1A was evaluated using a cell line expressing the receptor. The results indicated an EC50 value of 42,100 nM at physiological pH (7.4) and a temperature of 23°C. This suggests moderate affinity for this receptor type, which is crucial for mood regulation and anxiety disorders.

Study on Antimicrobial Activity

A study conducted by researchers at Colorado State University explored the antimicrobial properties of various triaza-anthracene derivatives, including our compound of interest. The results showed that compounds with similar structures exhibited significant antibacterial properties against gram-positive bacteria. However, specific data on this compound's effectiveness were not published, indicating a need for further investigation.

Potential Therapeutic Applications

Given its structural characteristics and biological activity, this compound may be explored for therapeutic applications in:

• Antimicrobial therapies : Targeting resistant strains of bacteria.
• Neurological conditions : Modulating serotonin receptors could provide insights into treatments for depression and anxiety disorders.